3-Amino-2-isopropylthiopyridine

• CAS No.: 256473-08-2
• Molecular Formula: C8H12N2S
• Molecular Weight: 168.26 g/mol
• IUPAC Name: 2-propan-2-ylsulfanylpyridin-3-amine
• InChI: InChI=1S/C8H12N2S/c1-6(2)11-8-7(9)4-3-5-10-8/h3-6H,9H2,1-2H3
• InChI Key: RMQBKKIFZMTGJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(C=CC=N1)N

Description

3-Amino-2-isopropylthiopyridine (CAS: 256473-08-2) is a heterocyclic compound featuring a pyridine backbone substituted with an amino group at position 3 and an isopropylthio group at position 2 . The isopropylthio group introduces steric bulk and moderate electron-donating effects, which may influence reactivity and solubility compared to other pyridine derivatives.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Positions)	Key Functional Groups	Purity (%)	CAS Number
3-Amino-2-isopropylthiopyridine	3-NH₂, 2-SCH(CH₃)₂	Thioether, amine	N/A	256473-08-2
2-Amino-5-nitropyridine	2-NH₂, 5-NO₂	Amine, nitro	98	N/A
2-Amino-3-iodopyridine	2-NH₂, 3-I	Amine, iodo	95	N/A
4-Amino-3-iodopyridine	4-NH₂, 3-I	Amine, iodo	95	N/A

Physicochemical Properties

While specific data for 3-Amino-2-isopropylthiopyridine (e.g., melting point, solubility) are unavailable in the provided evidence, inferences can be drawn from analogs:

• Solubility: Thioether groups (as in the target compound) typically enhance lipophilicity compared to nitro or hydroxyl groups, favoring solubility in organic solvents like ethanol or dichloromethane .
• Stability : The isopropylthio group’s steric bulk may hinder hydrolysis or oxidation relative to smaller substituents (e.g., methylthio).

Research Findings and Limitations

• Synthesis: The general method in uses polyvinyl pyridine as a catalyst for thiazole derivatives, suggesting analogous conditions (e.g., ethanol solvent, room temperature) might apply to 3-Amino-2-isopropylthiopyridine synthesis .
• Gaps in Data : Critical parameters (e.g., melting point, spectral data) for the target compound are absent in the provided evidence, limiting direct comparison with analogs. Further experimental characterization is needed.